Cas no 1269293-11-9 (1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole structure
1269293-11-9 structure
Product Name:1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
CAS No:1269293-11-9
MF:C13H9N3O2S
MW:271.294461011887
CID:1089298
PubChem ID:56956086
Update Time:2025-04-20

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
    • 1-(4-nitrophenyl)-5-thiophen-3-ylpyrazole
    • DTXSID70719011
    • 1269293-11-9
    • AKOS022172649
    • Inchi： 1S/C13H9N3O2S/c17-16(18)12-3-1-11(2-4-12)15-13(5-7-14-15)10-6-8-19-9-10/h1-9H
    • InChI Key： VCXHRQIZKSIXLU-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.04154771g/mol
  • Monoisotopic Mass: 271.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.9Ų

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>

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1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1269293-11-9)1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
Order Number:A12196
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):354.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1269293-11-9)1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
A12196
Purity:99%
Quantity:1g
Price ($):354.0
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